Cas no 1936593-49-5 (1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde)

• Product Name: 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde
• CAS No: 1936593-49-5
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 6275513
• PubChem ID: 130743554
• Update Time: 2025-08-05

1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde
• 1-[(6-Methylpyridin-2-yl)methyl]cyclopropane-1-carbaldehyde
• EN300-1620442
• 1936593-49-5

• Inchi： 1S/C11H13NO/c1-9-3-2-4-10(12-9)7-11(8-13)5-6-11/h2-4,8H,5-7H2,1H3
• InChI Key： PWJRIKFIDDAMNZ-UHFFFAOYSA-N
• SMILES： O=CC1(CC2C=CC=C(C)N=2)CC1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Additional information on 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde

Introduction to 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1936593-49-5)

1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde, identified by its CAS number 1936593-49-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic aldehydes, characterized by its cyclopropane ring fused with a pyridine moiety, which contributes to its unique chemical properties and potential biological activities. The presence of a methyl group at the 6-position of the pyridine ring and an aldehyde functional group at the 1-position of the cyclopropane ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structural features of 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde make it a promising candidate for further exploration in drug discovery. The cyclopropane ring is known for its strained three-membered structure, which can lead to high reactivity and unique interactions with biological targets. Additionally, the pyridine ring is a common pharmacophore in many bioactive molecules, often contributing to binding affinity and selectivity. The combination of these structural elements suggests that this compound may exhibit interesting pharmacological properties, particularly in the context of modulating enzyme activity or receptor interactions.

In recent years, there has been growing interest in developing novel therapeutic agents based on cyclopropane-containing scaffolds. The strained nature of the cyclopropane ring can lead to conformational constraints that may enhance binding affinity and reduce metabolic liability. Furthermore, pyridine derivatives have been extensively studied for their role in various biological processes, including neurotransmission, inflammation, and cancer cell proliferation. The intersection of these two structural motifs in 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde opens up possibilities for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The aldehyde functional group at the 1-position of the cyclopropane ring provides a reactive site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones. This flexibility makes 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde a versatile intermediate for synthesizing novel analogs with tailored biological activities. Such modifications can be guided by structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates for clinical development.

Recent advancements in computational chemistry and molecular modeling have further enhanced the utility of 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde in drug design. These tools allow researchers to predict how this compound might interact with biological targets at the atomic level, providing insights into its potential mechanisms of action. For instance, molecular docking studies can help identify key binding pockets on proteins or enzymes that this compound might target. Such predictions are crucial for prioritizing compounds for experimental validation and reducing the time and cost associated with drug discovery.

The synthesis of 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde presents both challenges and opportunities for synthetic chemists. The cyclopropane ring is notoriously difficult to functionalize due to its high strain energy, but modern synthetic methods have made significant strides in addressing this issue. For example, transition-metal-catalyzed reactions have been employed to introduce new substituents onto the cyclopropane ring while maintaining its integrity. Similarly, the pyridine moiety can be modified through various chemical transformations, such as halogenation, alkylation, or acylation, to create diverse derivatives.

In addition to its synthetic appeal, 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde has shown promise in preclinical studies as a potential therapeutic agent. While comprehensive clinical data is still limited, initial experiments have suggested that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to human diseases. For example, it has been explored as a possible inhibitor of cytochrome P450 enzymes, which play a critical role in drug metabolism and are often targeted in anti-cancer therapies. Further research is needed to fully elucidate its pharmacological profile and therapeutic potential.

The development of novel drug candidates often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde serves as an excellent example of how structural innovation can lead to discoveries with broad implications for human health. By leveraging cutting-edge synthetic techniques and computational tools, researchers can accelerate the discovery process and bring new treatments to patients more quickly than ever before.

In conclusion, 1-(6-methylpyridin-2-yl)methylcyclopropane-1-carbaldehyde (CAS No. 1936593-49-5) is a structurally unique and biologically relevant compound with significant potential in pharmaceutical research. Its combination of a cyclopropane ring and a pyridine moiety makes it an attractive scaffold for developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, 1-(6-methylpyridin -2 -yl )m ethylcycl o propan e - 1 -carb alde hyde is poised to play a crucial role in future drug discovery efforts.